Microfluidic synthesis of chiral salen Mn(ii) and Co(ii) complexes containing lysozyme

RSC Advances Pub Date: 2016-08-19 DOI: 10.1039/C6RA09975K

Abstract

Efficient microfluidic synthesis of chiral salen Mn(II) and Co(II) complexes containing lysozyme was achieved. The reaction conditions for the delicate protein were controlled precisely with a separation barrier in the microfluidic device. The microfluidic method has the following advantages over the conventional method: a remarkable reduction in the reaction time from 4.5 h to less than 1 s for the synthesis of Mn(II) and Co(II) complexes, a reduction in the reaction temperature from 40 to 23 °C, and no need for an N2 atmosphere because all the reagents are isolated from the air. A three-fold yield improvement was achieved for Mn(II) and Co(II) complexes containing lysozyme compared with conventional synthesis.

Graphical abstract: Microfluidic synthesis of chiral salen Mn(ii) and Co(ii) complexes containing lysozyme
Microfluidic synthesis of chiral salen Mn(ii) and Co(ii) complexes containing lysozyme
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